Cas no 1789313-20-7 ((4-(hydroxymethyl)piperidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone)

• Product Name: (4-(hydroxymethyl)piperidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone
• CAS No: 1789313-20-7
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 5718838
• PubChem ID: 110471498
• Update Time: 2025-10-28

(4-(hydroxymethyl)piperidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 1789313-20-7
• (4-(hydroxymethyl)piperidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone
• AKOS026708293
• [4-(hydroxymethyl)piperidin-1-yl]-(1-methyltriazol-4-yl)methanone
• F1907-3609

• Inchi： 1S/C10H16N4O2/c1-13-6-9(11-12-13)10(16)14-4-2-8(7-15)3-5-14/h6,8,15H,2-5,7H2,1H3
• InChI Key： IVLKOYNINNHBLN-UHFFFAOYSA-N
• SMILES： OCC1CCN(C(C2=CN(C)N=N2)=O)CC1

Computed Properties

• Exact Mass: 224.12732577g/mol
• Monoisotopic Mass: 224.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 71.2Ų

Additional information on (4-(hydroxymethyl)piperidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone

Research Briefing on (4-(hydroxymethyl)piperidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone (CAS: 1789313-20-7)

In recent years, the compound (4-(hydroxymethyl)piperidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone (CAS: 1789313-20-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine and triazole moieties, has shown promising potential in various therapeutic applications, including but not limited to antimicrobial, anticancer, and neurological drug development. The purpose of this research briefing is to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of (4-(hydroxymethyl)piperidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone has been optimized through several innovative approaches. Recent studies highlight the use of click chemistry for the efficient coupling of the triazole ring with the piperidine scaffold, ensuring high yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Furthermore, computational modeling has provided insights into the molecular interactions and stability of this compound, which are critical for its pharmacological profile.

Biological evaluations of this compound have revealed its efficacy against a range of pathogens and cancer cell lines. In vitro studies demonstrate its potent inhibitory activity against bacterial strains such as Staphylococcus aureus and Escherichia coli, with minimal cytotoxicity to human cells. Additionally, preliminary in vivo studies in murine models have shown promising results in reducing tumor growth, suggesting its potential as an anticancer agent. The compound's ability to cross the blood-brain barrier also makes it a candidate for treating neurological disorders, although further research is needed to elucidate its mechanisms of action in this context.

Despite these promising findings, challenges remain in the development of (4-(hydroxymethyl)piperidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this compound through preclinical and clinical trials. Future research directions may include structural modifications to enhance its therapeutic index and the exploration of combination therapies to maximize its efficacy.

In conclusion, (4-(hydroxymethyl)piperidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone represents a promising candidate in the field of medicinal chemistry. Its multifaceted biological activities and potential applications underscore the importance of continued research and development. This briefing serves as a foundation for further investigations and highlights the need for interdisciplinary collaboration to unlock the full therapeutic potential of this compound.